Cas no 2228692-13-3 (2-amino-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-ol)

• Product Name: 2-amino-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-ol
• CAS No: 2228692-13-3
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5926265
• PubChem ID: 165636737
• Update Time: 2025-10-19

2-amino-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-ol
• EN300-2000007
• 2228692-13-3

• Inchi： 1S/C12H18N2O2/c1-12(13,8-15)9-3-4-11-10(7-9)14(2)5-6-16-11/h3-4,7,15H,5-6,8,13H2,1-2H3
• InChI Key： UGNSDLFUQOBASW-UHFFFAOYSA-N
• SMILES： O1CCN(C)C2C1=CC=C(C=2)C(C)(CO)N

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 58.7Ų

Additional information on 2-amino-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-ol

Introduction to 2-amino-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-ol (CAS No. 2228692-13-3)

2-amino-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-ol, identified by the CAS number 2228692-13-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents. The structural motif incorporates a benzoxazinone core, which is a well-known scaffold in medicinal chemistry, often associated with bioactive properties such as antimicrobial, anti-inflammatory, and anticancer effects.

The presence of a methyl-substituted dihydrobenzoxazinone ring in the molecule suggests enhanced stability and metabolic profile, which are critical factors in drug design. The amino group at the propanol moiety further extends the compound's versatility, allowing for modifications that could modulate its pharmacokinetic and pharmacodynamic properties. This structural feature positions the compound as a promising candidate for further investigation in drug discovery pipelines.

In recent years, there has been growing interest in benzoxazinone derivatives due to their demonstrated efficacy in preclinical studies. Specifically, compounds with similar structural scaffolds have shown promise in inhibiting key enzymes and pathways involved in cancer progression. For instance, research has highlighted the potential of 4-methyl-substituted benzoxazinones to interfere with microtubule dynamics and disrupt tumor cell proliferation. The compound under discussion (CAS No. 2228692-13-3) may share some of these properties, making it a valuable subject for mechanistic studies.

The propanol backbone in the molecule introduces hydrophilic characteristics, which could influence solubility and bioavailability—critical parameters for any potential therapeutic agent. Additionally, the spatial arrangement of substituents around the benzoxazinone ring may impact binding affinity to biological targets. Computational modeling and molecular dynamics simulations have become indispensable tools in exploring these interactions, providing insights into how the compound might interact with proteins or nucleic acids.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production of complex molecules like 2-amino-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-ol. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have allowed chemists to construct intricate frameworks with high precision. These methodologies not only enhance yield but also enable the introduction of diverse functional groups tailored for specific biological activities.

The pharmacological potential of this compound has not been exhaustively explored; however, preliminary studies suggest that it may exhibit properties relevant to treating neurological disorders or inflammatory conditions. The benzoxazinone core is known to interact with various receptor families, including those involved in pain signaling and neurotransmitter regulation. By modulating these interactions, the compound could serve as a lead for developing novel therapeutics targeting central nervous system disorders.

In conclusion, 2-amino-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-ol (CAS No. 2228692-13-3) represents a structurally intriguing molecule with potential applications in pharmaceutical research. Its unique combination of functional groups—such as the methyl-substituted benzoxazinone ring and the amino-propanol moiety—makes it a compelling candidate for further investigation. As synthetic methodologies continue to evolve and computational tools provide deeper insights into molecular interactions, compounds like this one are poised to play a significant role in future drug development efforts.